1-Propanesulfonic acid, 3-[(1-methyl-1-phenylethyl)amino]-

• CAS RN: 819862-80-1
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol
• IUPAC Name: 3-(2-phenylpropan-2-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C12H19NO3S/c1-12(2,11-7-4-3-5-8-11)13-9-6-10-17(14,15)16/h3-5,7-8,13H,6,9-10H2,1-2H3,(H,14,15,16)
• InChI Key: VPDOWRWNGLOTMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(1-methyl-1-phenylethyl)amino]- is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cumylamine (10.5 g, 78 mmol) in tetrahydrofuran (75 mL) was slowly added a solution of 1,3-propane sultone (9.2 g, 74 mmol) in THF (20 mL). The mixture was stirred at reflux for 4 h. The reaction mixture was cooled to room temperature. The solid was collected by filtration, and washed with THF (2×35 mL). The solid was suspended in EtOH (80 mL). The suspension was stirred at reflux for 15 minutes. The solid product was collected by filtration, washed with EtOH (35 mL) and acetone (35 mL). The resulting solid was dried in vacuo, affording compound DM (5.6 g, 30%). 1H NMR (D2O, 500 MHz) 8 ppm 7.41 (m, 5H), 2.74 (m, 4H), 1.88 (m, 2H), 1.66 (s, 6H). 13C NMR (D2O, 125 MHz) 8 ppm 138.36, 129.44, 129.41, 126.52, 61.56, 48.04, 41.21, 24.80, 21.81. ES-MS 256 (M−1).